![molecular formula C14H21BrO3 B6214617 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol CAS No. 2742660-02-0](/img/no-structure.png)
1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol
Overview
Description
1-[5-Bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol, also known as 5-Bromo-2-methoxy-3-tert-butylphenol (5-Bromo-2-MTP), is an organic compound that has been the subject of extensive research in recent years due to its wide range of applications in scientific research and lab experiments. 5-Bromo-2-MTP is a brominated phenol, which is an aromatic compound containing a phenol ring and a bromine atom. It is a colourless liquid with a strong odour and is soluble in many organic solvents.
Scientific Research Applications
5-Bromo-2-MTP has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as pharmaceuticals and agrochemicals, and in the preparation of materials for use in biotechnology. It is also used in the synthesis of dyes and pigments, and in the production of polymers. In addition, 5-Bromo-2-MTP is used in the synthesis of heterocyclic compounds, which are important in the development of new drugs and other products.
Mechanism of Action
The mechanism of action of 5-Bromo-2-MTP is not yet fully understood. It is believed that it acts as an antioxidant, scavenging reactive oxygen species (ROS) and other free radicals, which are believed to be involved in the development of various diseases. It is also believed to be involved in the regulation of gene expression, and may be involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Bromo-2-MTP are not yet fully understood. Studies have shown that it has antioxidant properties and can scavenge ROS, which may play a role in preventing oxidative damage to cells. It has also been shown to be involved in the regulation of gene expression, which may be involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Bromo-2-MTP in lab experiments is its low cost and easy availability. It is also relatively easy to synthesize, and its effects on biochemical and physiological processes are well-studied. However, one limitation of using 5-Bromo-2-MTP in lab experiments is its potential toxicity. It is important to use it in a controlled environment and to follow safety protocols when handling it.
Future Directions
There are a number of potential future directions for the use of 5-Bromo-2-MTP in scientific research. One potential direction is the development of new drugs and other products based on 5-Bromo-2-MTP. It could also be used in the development of new materials for use in biotechnology, as well as in the synthesis of dyes and pigments. Additionally, further research into the biochemical and physiological effects of 5-Bromo-2-MTP could lead to new insights into its mechanism of action and potential therapeutic applications.
Synthesis Methods
5-Bromo-2-MTP is synthesized using a two-step process. The first step involves the reaction of 5-bromo-3-tert-butyl-2-(methoxymethoxy)phenol with an alkali metal, such as sodium or potassium, in an inert solvent such as toluene or xylene. This reaction results in the formation of a brominated phenol, which is then reacted with an alkyl halide, such as bromoethane, in the presence of a base, such as sodium hydroxide, to form the final product, 5-Bromo-2-MTP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol' involves the synthesis of the intermediate compound 5-bromo-3-tert-butyl-2-(methoxymethoxy)phenol, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "4-methoxyphenol", "tert-butyl bromide", "sodium hydride", "dimethyl sulfate", "sodium hydroxide", "1-bromoethane", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-3-tert-butyl-2-(methoxymethoxy)phenol", "a. Dissolve 4-methoxyphenol in dry dichloromethane.", "b. Add sodium hydride to the solution and stir for 30 minutes.", "c. Add tert-butyl bromide to the solution and stir for 2 hours.", "d. Add dimethyl sulfate to the solution and stir for 2 hours.", "e. Pour the reaction mixture into water and extract with dichloromethane.", "f. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromo-3-tert-butyl-2-(methoxymethoxy)phenol.", "Step 2: Synthesis of 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol", "a. Dissolve 5-bromo-3-tert-butyl-2-(methoxymethoxy)phenol in dry dichloromethane.", "b. Add sodium hydroxide to the solution and stir for 30 minutes.", "c. Add 1-bromoethane to the solution and stir for 2 hours.", "d. Pour the reaction mixture into water and extract with dichloromethane.", "e. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol.", "Step 3: Reduction of 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol", "a. Dissolve 1-[5-bromo-3-tert-butyl-2-(methoxymethoxy)phenyl]ethan-1-ol in dry ethanol.", "b. Add hydrogen gas and palladium on carbon catalyst to the solution and stir under hydrogen atmosphere for 2 hours.", "c. Filter the catalyst and evaporate the solvent to obtain the final product." ] } | |
CAS RN |
2742660-02-0 |
Molecular Formula |
C14H21BrO3 |
Molecular Weight |
317.2 |
Purity |
95 |
Origin of Product |
United States |
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